3-(3,4-Dimethylphenyl)-1-methyl-1-[(1-methylpyrazol-4-yl)methyl]urea

• IUPAC Name: 3-(3,4-dimethylphenyl)-1-methyl-1-[(1-methylpyrazol-4-yl)methyl]urea
• InChI: InChI=1S/C15H20N4O/c1-11-5-6-14(7-12(11)2)17-15(20)18(3)9-13-8-16-19(4)10-13/h5-8,10H,9H2,1-4H3,(H,17,20)
• InChI Key: SHMVHXAJHOEGBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N(C)CC2=CN(N=C2)C)C
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

3-(3,4-Dimethylphenyl)-1-methyl-1-[(1-methylpyrazol-4-yl)methyl]urea is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound is also known as DMPU, and it is a urea derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of DMPU is not fully understood. However, it has been suggested that DMPU may exert its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation, pain, and fever. DMPU may also exert its antitumor activity by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DMPU has been shown to possess potent anti-inflammatory, analgesic, and antipyretic properties. It has also been found to possess antitumor and antiviral activity. Additionally, DMPU has been shown to possess antioxidant activity, which may contribute to its pharmacological effects.

Advantages and Limitations for Lab Experiments

One advantage of using DMPU in lab experiments is its potent pharmacological activity, which makes it a useful tool for studying various biological processes. Additionally, DMPU has been shown to possess low toxicity, making it a relatively safe compound to work with. However, one limitation of using DMPU in lab experiments is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several future directions for the research on DMPU. One area of interest is the development of DMPU-based drugs for the treatment of cancer and viral infections. Additionally, further studies are needed to fully understand the mechanism of action of DMPU and its pharmacological effects. Finally, the synthesis of new derivatives of DMPU may lead to the development of compounds with improved pharmacological properties.

Synthesis Methods

DMPU can be synthesized using various methods, including the reaction of 3,4-dimethylphenyl isocyanate with 1-methyl-4-(pyrazol-4-yl) methylamine. Another method involves the reaction of 3,4-dimethylphenyl isocyanate with 1-methylimidazole-2-carboxylic acid ethyl ester, followed by the hydrolysis of the resulting ethyl ester to yield DMPU.

Scientific Research Applications

DMPU has been extensively researched for its potential applications in the field of medicine. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties. DMPU has also been shown to possess potent antitumor activity, making it a potential candidate for cancer therapy. Additionally, DMPU has been found to possess antiviral activity against certain viruses, including herpes simplex virus and human immunodeficiency virus.